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Compound of Interest

Compound Name: AZ-628

Cat. No.: B1684355 Get Quote

St. Louis, MO – Researchers and drug development professionals utilizing the potent Raf

kinase inhibitor AZ-628 must adhere to strict disposal procedures to ensure personnel safety

and environmental compliance. Due to its classification as a hazardous substance, improper

disposal of AZ-628 can pose significant risks. This guide provides essential, step-by-step

instructions for the safe handling and disposal of AZ-628, aligning with general laboratory

safety standards and hazardous waste regulations.

AZ-628 is categorized as toxic if swallowed, a skin and eye irritant, and may cause respiratory

irritation. Therefore, adherence to safety protocols is paramount throughout the handling and

disposal process.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably

within a chemical fume hood. Appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection Safety Goggles Chemical splash goggles

Hand Protection Gloves Chemical-resistant (e.g., nitrile)

Body Protection Lab Coat Standard laboratory coat

Respiratory Respirator
Recommended if not in a fume

hood

Step-by-Step Disposal Protocol for AZ-628
This protocol is designed to guide laboratory personnel in the safe disposal of AZ-628 waste,

including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Hazardous Waste Determination: All materials contaminated with AZ-628 must be treated as

hazardous waste. This includes, but is not limited to:

Unused or expired AZ-628 powder.

Solutions containing AZ-628.

Contaminated labware (e.g., pipette tips, vials, flasks).

Spill cleanup materials.

Segregation: Do not mix AZ-628 waste with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department. Keep it separate

from non-hazardous trash and other chemical waste types to prevent dangerous reactions.

2. Waste Accumulation and Storage:

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting AZ-628 waste. The container must have a secure, tight-fitting lid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "AZ-628," and a description of the contents (e.g., "Solid Waste," "Aqueous

Solution").

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory. This area should be away from general traffic and clearly marked.

3. Disposal of Empty Containers:

Empty containers that held AZ-628 must also be managed as hazardous waste.

Triple-rinse the container with a suitable solvent.

Collect the rinsate and dispose of it as hazardous waste.

After triple-rinsing, deface the original label, and dispose of the container according to your

institution's guidelines for hazardous waste containers.

4. Scheduling Waste Pickup:

Once the waste container is full or has reached the maximum allowable accumulation time

as per institutional policy, contact your EHS department to schedule a pickup.

Ensure all required documentation is completed accurately, detailing the contents of the

waste container.

5. Spill Management:

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS

department.

If trained and equipped, clean the spill using a spill kit.

All materials used for spill cleanup must be collected and disposed of as hazardous waste.

Experimental Protocol Workflow for Waste
Management
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The following diagram illustrates the general workflow for managing chemical waste in a

laboratory setting, applicable to the disposal of AZ-628.
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General workflow for laboratory chemical waste management.

Decision Workflow for Empty Container Disposal
This diagram outlines the decision-making process for the disposal of empty containers that

have held hazardous chemicals like AZ-628.
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Decision workflow for empty chemical container disposal.

To cite this document: BenchChem. [Proper Disposal of AZ-628: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684355#az-628-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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